Cas no 846600-66-6 (7,8-dimethyl-4-(piperidin-1-yl)methyl-2H-chromen-2-one)

• Product Name: 7,8-dimethyl-4-(piperidin-1-yl)methyl-2H-chromen-2-one
• CAS No: 846600-66-6
• MF: C₁₇H₂₁NO₂
• MW: 271.35414481163
• CID: 5420628
• Update Time: 2025-09-28

7,8-dimethyl-4-(piperidin-1-yl)methyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 7,8-dimethyl-4-(piperidin-1-ylmethyl)chromen-2-one
• 2H-1-Benzopyran-2-one, 7,8-dimethyl-4-(1-piperidinylmethyl)-
• 7,8-dimethyl-4-(piperidin-1-yl)methyl-2H-chromen-2-one

• Inchi： 1S/C17H21NO2/c1-12-6-7-15-14(11-18-8-4-3-5-9-18)10-16(19)20-17(15)13(12)2/h6-7,10H,3-5,8-9,11H2,1-2H3
• InChI Key： BBZDVNGYXPAOHO-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C)C(C)=CC=C2C(CN2CCCCC2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 7,8-dimethyl-4-(piperidin-1-yl)methyl-2H-chromen-2-one

7,8-Dimethyl-4-(Piperidin-1-Yl)Methyl-2H-Chromen-2-One: A Comprehensive Overview

7,8-Dimethyl-4-(Piperidin-1-Yl)Methyl-2H-Chromen-2-One, also known by its CAS No. 846600-66-6, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the chromene family, which is a class of organic compounds characterized by a benzene ring fused to a gamma-pyrone ring. The presence of the piperidine moiety and methyl groups at specific positions in the molecule introduces unique structural and functional properties that make it a subject of interest for researchers.

The molecular structure of 7,8-Dimethyl-4-(Piperidin-1-Yl)Methyl-2H-Chromen-2-One is defined by its chromenone skeleton, with substituents at positions 4, 7, and 8. The piperidine ring at position 4 contributes to the compound's ability to form hydrogen bonds and interact with biological targets. The methyl groups at positions 7 and 8 enhance the molecule's lipophilicity, which is crucial for its potential pharmacokinetic properties. Recent studies have highlighted the importance of such structural features in determining the bioavailability and efficacy of chromene derivatives in drug development.

From a synthetic perspective, the preparation of CAS No. 846600-66-6 involves a multi-step process that typically begins with the synthesis of the chromenone core. This is followed by functionalization at specific positions to introduce the piperidine and methyl groups. Researchers have explored various methodologies to optimize the synthesis of this compound, including microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have not only improved the yield but also reduced the reaction time, making it more feasible for large-scale production.

The biological activity of 7,8-Dimethyl-4-(Piperidin-1-Yl)Methyl-2H-Chromen-2-One has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with significant reductions in inflammatory markers observed in animal models. Additionally, this compound has shown promise in anticancer research, particularly in targeting specific signaling pathways involved in tumor growth and metastasis. The ability of this compound to modulate these pathways suggests its potential as a lead molecule for developing novel therapeutic agents.

In terms of applications, CAS No. 846600-66- has found utility in both academic research and industrial settings. Its use as a building block for more complex molecules has been documented in several recent publications, underscoring its versatility as a starting material for drug discovery programs. Furthermore, its stability under various reaction conditions makes it an attractive candidate for exploring new chemical transformations.

Looking ahead, the continued exploration of 7,8-Dimethyl-piperidinylmethylchromenone's properties is expected to yield further insights into its potential applications. Collaborative efforts between chemists and biologists are likely to accelerate its translation from the laboratory to clinical settings. As research progresses, this compound may pave the way for innovative treatments in areas such as oncology and inflammation management.